Cas no 60776-91-2 (Propanedinitrile, (ethoxyphenylmethylene)-)

Propanedinitrile, (ethoxyphenylmethylene)- structure
60776-91-2 structure
Product Name:Propanedinitrile, (ethoxyphenylmethylene)-
CAS No:60776-91-2
MF:C12H10N2O
MW:198.22060251236
CID:1622158
PubChem ID:2786701
Update Time:2025-04-21

Propanedinitrile, (ethoxyphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (ethoxyphenylmethylene)-
    • 2-[ethoxy(phenyl)methylidene]propanedinitrile
    • AKOS006275483
    • 2-(Ethoxy-phenyl-methylene)-malononitrile
    • SCHEMBL2200157
    • DTXSID70383034
    • 60776-91-2
    • LDDOAWNBDMDXGA-UHFFFAOYSA-N
    • Inchi: 1S/C12H10N2O/c1-2-15-12(11(8-13)9-14)10-6-4-3-5-7-10/h3-7H,2H2,1H3
    • InChI Key: LDDOAWNBDMDXGA-UHFFFAOYSA-N
    • SMILES: O(CC)/C(=C(/C#N)\C#N)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.81

Propanedinitrile, (ethoxyphenylmethylene)- Related Literature

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